Cas no 1894853-32-7 (2-4-(pyrrolidin-1-yl)phenylpropanenitrile)
2-4-(pyrrolidin-1-yl)phenylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-4-(pyrrolidin-1-yl)phenylpropanenitrile
- EN300-1787063
- 2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile
- 1894853-32-7
-
- Inchi: 1S/C13H16N2/c1-11(10-14)12-4-6-13(7-5-12)15-8-2-3-9-15/h4-7,11H,2-3,8-9H2,1H3
- InChI Key: UCTZGKDFYWHEIZ-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C(C#N)C)=CC=2)CCCC1
Computed Properties
- Exact Mass: 200.131348519g/mol
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27Ų
2-4-(pyrrolidin-1-yl)phenylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787063-0.05g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 0.05g |
$792.0 | 2023-09-19 | ||
| Enamine | EN300-1787063-0.1g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 0.1g |
$829.0 | 2023-09-19 | ||
| Enamine | EN300-1787063-0.25g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 0.25g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1787063-0.5g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 0.5g |
$905.0 | 2023-09-19 | ||
| Enamine | EN300-1787063-1.0g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1787063-2.5g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 2.5g |
$1848.0 | 2023-09-19 | ||
| Enamine | EN300-1787063-5.0g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 5g |
$2732.0 | 2023-06-02 | ||
| Enamine | EN300-1787063-10.0g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 10g |
$4052.0 | 2023-06-02 | ||
| Enamine | EN300-1787063-1g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1787063-5g |
2-[4-(pyrrolidin-1-yl)phenyl]propanenitrile |
1894853-32-7 | 5g |
$2732.0 | 2023-09-19 |
2-4-(pyrrolidin-1-yl)phenylpropanenitrile Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-4-(pyrrolidin-1-yl)phenylpropanenitrile
Recent Advances in the Study of 2-4-(pyrrolidin-1-yl)phenylpropanenitrile (CAS: 1894853-32-7) in Chemical Biology and Pharmaceutical Research
The compound 2-4-(pyrrolidin-1-yl)phenylpropanenitrile (CAS: 1894853-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine and nitrile functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 2-4-(pyrrolidin-1-yl)phenylpropanenitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is critical for further pharmacological evaluations and potential clinical applications.
Pharmacological studies have revealed that 2-4-(pyrrolidin-1-yl)phenylpropanenitrile exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been identified as a potent inhibitor of monoamine transporters, with a high affinity for the dopamine transporter (DAT). This property suggests potential applications in the treatment of neurological disorders such as depression, ADHD, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to modulate dopaminergic signaling, although further research is needed to fully elucidate its therapeutic potential and safety profile.
Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers observed that 2-4-(pyrrolidin-1-yl)phenylpropanenitrile could inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting a potential role in treating inflammatory diseases. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's ability to suppress NF-κB signaling, a key pathway in inflammation. These findings open new avenues for the development of anti-inflammatory drugs based on this chemical scaffold.
Despite these promising results, challenges remain in the development of 2-4-(pyrrolidin-1-yl)phenylpropanenitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Recent efforts have focused on designing derivatives with improved pharmacokinetic properties, as reported in a 2024 study in the European Journal of Medicinal Chemistry.
In conclusion, 2-4-(pyrrolidin-1-yl)phenylpropanenitrile (CAS: 1894853-32-7) represents a promising candidate for various therapeutic applications, particularly in neurology and inflammation. Ongoing research aims to overcome existing limitations and fully exploit its pharmacological potential. The compound's unique chemical structure and biological activities make it a valuable subject for future studies in drug discovery and development.
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